Cas no 477853-42-2 (2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile)

• Product Name: 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile
• CAS No: 477853-42-2
• MF: C₁₂H₁₇N₅O₂
• MW: 263.295681715012
• CID: 5015641
• Update Time: 2025-06-03

2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile
• 2-(dimethylamino)-4-(4-methylpiperazin-1-yl)-6-oxo-6H-1,3-oxazine-5-carbonitrile
• SMR000169461
• Oprea1_516093
• MLS000546291
• HMS2415H14
• 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile

• Inchi： 1S/C12H17N5O2/c1-15(2)12-14-10(9(8-13)11(18)19-12)17-6-4-16(3)5-7-17/h4-7H2,1-3H3
• InChI Key： XTSLQSFKTWINHK-UHFFFAOYSA-N
• SMILES： O1C(C(C#N)=C(N=C1N(C)C)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 263.138
• Monoisotopic Mass: 263.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.2

Additional information on 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile

Recent Advances in the Study of 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile (CAS: 477853-42-2)

The compound 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile (CAS: 477853-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its structural framework, featuring a 1,3-oxazine core substituted with dimethylamino and methylpiperazino groups, has been explored for its ability to modulate various biological targets. Researchers have employed advanced synthetic methodologies, including multi-component reactions and catalytic transformations, to optimize the yield and purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile exhibits promising inhibitory effects against certain kinases and enzymes implicated in inflammatory and oncogenic pathways. These findings suggest its potential as a lead compound for the development of new therapeutic agents targeting diseases such as cancer and autoimmune disorders. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity.

Moreover, recent computational studies have provided insights into the compound's molecular interactions with biological targets. Molecular docking and dynamics simulations have revealed favorable binding affinities with specific protein domains, supporting its potential as a scaffold for drug design. These in silico findings are being validated through experimental approaches, including X-ray crystallography and NMR spectroscopy, to confirm the predicted binding modes.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic properties, such as solubility and metabolic stability. Current research efforts are directed toward structural modifications to enhance its drug-like characteristics while retaining its biological activity. Collaborative initiatives between academic and industrial researchers are expected to accelerate the translation of these findings into preclinical candidates.

In conclusion, 2-(Dimethylamino)-4-(4-methylpiperazino)-6-oxo-6H-1,3-oxazine-5-carbonitrile represents a versatile and promising compound in the realm of chemical biology and drug discovery. Ongoing research is poised to uncover its full therapeutic potential, paving the way for innovative treatments in various disease areas. This brief underscores the importance of continued exploration and interdisciplinary collaboration to harness the compound's capabilities fully.